Cas no 868218-78-4 (3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 868218-78-4
• MF: C₁₅H₁₄N₄O₄S₂
• MW: 378.426060199738
• CID: 5868732
• PubChem ID: 2148815
• Update Time: 2025-11-01

3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-[[[4,5-dihydro-1-[(4-nitrophenyl)sulfonyl]-1H-imidazol-2-yl]thio]methyl]-
• 3-({[1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• SR-01000015450
• SR-01000015450-1
• AB00594728-02
• 868218-78-4
• F1804-0270
• MLS000680090
• 3-(((1-((4-nitrophenyl)sulfonyl)-4,5-dihydro-1H-imidazol-2-yl)thio)methyl)pyridine
• CHEMBL1352152
• 3-[[1-(4-nitrophenyl)sulfonyl-4,5-dihydroimidazol-2-yl]sulfanylmethyl]pyridine
• AKOS024609786
• SMR000324715
• 3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

• Inchi： 1S/C15H14N4O4S2/c20-19(21)13-3-5-14(6-4-13)25(22,23)18-9-8-17-15(18)24-11-12-2-1-7-16-10-12/h1-7,10H,8-9,11H2
• InChI Key： LBUALMLALDOHBA-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CSC1N(S(C2=CC=C([N+]([O-])=O)C=C2)(=O)=O)CCN=1

Computed Properties

• Exact Mass: 378.04564729g/mol
• Monoisotopic Mass: 378.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 593.7±60.0 °C(Predicted)
• pka: 4.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

3-({1-(4-Nitrobenzenesulfonyl)-4,5-Dihydro-1H-Imidazol-2-Ylsulfanyl}Methyl)Pyridine: A Comprehensive Overview

The compound 3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, identified by the CAS number 868218-78-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonamide group and an imidazole moiety. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in contemporary research.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions and coupling reactions, to achieve the desired molecular architecture. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. The molecule's stability under various conditions has been extensively studied, revealing its resilience to thermal and chemical degradation, which is crucial for its potential use in high-performance materials.

One of the most notable features of this compound is its electronic properties. The presence of the pyridine ring contributes to its aromatic stability, while the sulfonamide group enhances its solubility in polar solvents. This combination makes it an ideal candidate for applications in electrochemistry and materials science. For instance, studies have shown that this compound can serve as an effective dopant in organic semiconductors, significantly improving their charge transport properties.

In the pharmaceutical industry, this compound has garnered attention due to its potential as a drug delivery agent. The imidazole moiety is known for its ability to form stable complexes with metal ions, which can be exploited for targeted drug delivery systems. Recent research has focused on modifying the molecule's surface properties to enhance its biocompatibility and reduce cytotoxicity, paving the way for its use in nanomedicine.

Moreover, the compound's interaction with biological systems has been a focal point of recent investigations. Studies have demonstrated that it exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a therapeutic agent. However, further research is required to fully understand its pharmacokinetics and bioavailability.

From an environmental perspective, the compound's biodegradability and ecological impact have also been assessed. Initial findings indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental effects. Researchers are exploring methods to enhance its biodegradability through structural modifications without compromising its functional properties.

In conclusion, 3-({1-(4-nitrobenzenesulfonyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine (CAS No.: 868218-78-4) is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern science and technology.